BENGHE Foundational & Exploratory

Check Availability & Pricing

Unable to Proceed: Ambiguity of "Antifungal
Agent 61" Prevents In-Depth Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antifungal agent 61

Cat. No.: B12392001

A thorough investigation into the early-stage cytotoxicity of a compound identified as
"Antifungal agent 61" cannot be completed at this time due to the ambiguous nature of the
provided name. Extensive database searches have revealed that "Antifungal agent 61" is not
a standardized or unique identifier for a specific chemical entity. Instead, the designation "61"
appears frequently in scientific literature as a citation number, each instance referencing a
different antifungal compound.

For example, in some contexts, citation refers to a pyridine-2-amine-based molecule, E1210,
which exhibits potent antifungal properties. In other research, it points to the antifungal peptide
histatin, which is noted for its mechanism of targeting mitochondrial function. Yet another
publication uses "compound 61" to describe a novel azole derivative with a difluoromethoxyl
group attached to a phenyl ring, highlighting its promising antifungal activity.

This lack of a single, universally recognized "Antifungal agent 61" makes it impossible to
gather the specific, coherent data required for an in-depth technical guide. Key information
such as quantitative cytotoxicity data, detailed experimental protocols for its evaluation, and the
specific signaling pathways it modulates is intrinsically tied to the precise chemical structure
and biological activity of a particular compound.

To proceed with this request, a more specific identifier for the antifungal agent of interest is
required. This could include:

o A specific chemical name (e.g., IUPAC name)
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e A common or trade name
o Alaboratory or research code (e.g., a company's internal designation)
» A specific reference to a publication where the compound is described in detail.

Without this clarification, any attempt to generate a technical guide would be based on
speculation and would not meet the standards of scientific accuracy required for the intended
audience of researchers, scientists, and drug development professionals. We await further
information to provide a comprehensive and accurate report on the early-stage cytotoxicity of
the specific antifungal agent of interest.

 To cite this document: BenchChem. [Unable to Proceed: Ambiguity of "Antifungal Agent 61"
Prevents In-Depth Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12392001#early-stage-cytotoxicity-of-antifungal-
agent-61]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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